![molecular formula C22H15BrN2O4 B3608619 N-1,3-benzodioxol-5-yl-6-bromo-2-(5-methyl-2-furyl)-4-quinolinecarboxamide](/img/structure/B3608619.png)
N-1,3-benzodioxol-5-yl-6-bromo-2-(5-methyl-2-furyl)-4-quinolinecarboxamide
Overview
Description
N-1,3-benzodioxol-5-yl-6-bromo-2-(5-methyl-2-furyl)-4-quinolinecarboxamide, also known as BDF-5289, is a novel chemical compound that has garnered significant interest in the scientific community due to its potential applications in drug discovery and development.
Mechanism of Action
The exact mechanism of action of N-1,3-benzodioxol-5-yl-6-bromo-2-(5-methyl-2-furyl)-4-quinolinecarboxamide is not fully understood, but it is believed to act through multiple pathways. One proposed mechanism involves the inhibition of the Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and anti-oxidant properties, this compound has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation and pain. It has also been found to decrease the production of reactive oxygen species (ROS), which are involved in oxidative stress and cell damage.
Advantages and Limitations for Lab Experiments
One advantage of N-1,3-benzodioxol-5-yl-6-bromo-2-(5-methyl-2-furyl)-4-quinolinecarboxamide is its potent anti-cancer activity, which makes it a promising candidate for the development of new cancer treatments. It also has anti-inflammatory and anti-oxidant properties, which may make it useful in the treatment of inflammatory diseases. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-1,3-benzodioxol-5-yl-6-bromo-2-(5-methyl-2-furyl)-4-quinolinecarboxamide. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of interest is the elucidation of its mechanism of action, which may provide insight into its potential applications in drug discovery and development. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in vivo. Finally, the potential use of this compound in combination with other drugs for the treatment of cancer and other diseases should be explored.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-6-bromo-2-(5-methyl-2-furyl)-4-quinolinecarboxamide has been the subject of several scientific studies due to its potential applications in drug discovery and development. It has been shown to exhibit potent anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. In addition, this compound has been found to have anti-inflammatory and anti-oxidant properties, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-6-bromo-2-(5-methylfuran-2-yl)quinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15BrN2O4/c1-12-2-6-19(29-12)18-10-16(15-8-13(23)3-5-17(15)25-18)22(26)24-14-4-7-20-21(9-14)28-11-27-20/h2-10H,11H2,1H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYOYYUBHWDHZRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NC4=CC5=C(C=C4)OCO5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.